Cas no 2172616-33-8 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-2-methylbut-2-enoic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-2-methylbut-2-enoic acid
• CAS No: 2172616-33-8
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6389804
• PubChem ID: 165437899
• Update Time: 2025-10-29

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-2-methylbut-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-2-methylbut-2-enoic acid
• 2172616-33-8
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]-2-methylbut-2-enoic acid
• EN300-1530213

• Inchi： 1S/C26H30N2O5/c1-16(24(30)31)13-14-27-23(29)22(26(2,3)4)28-25(32)33-15-21-19-11-7-5-9-17(19)18-10-6-8-12-20(18)21/h5-13,21-22H,14-15H2,1-4H3,(H,27,29)(H,28,32)(H,30,31)/b16-13+
• InChI Key： TXNXTNDEOMCTIP-DTQAZKPQSA-N
• SMILES： O(C(NC(C(NC/C=C(/C(=O)O)\C)=O)C(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 734
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-2-methylbut-2-enoic acid

Research Brief on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-2-methylbut-2-enoic acid (CAS: 2172616-33-8)

In recent years, the compound 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-2-methylbut-2-enoic acid (CAS: 2172616-33-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various applications, including drug development, peptide synthesis, and targeted therapies. The following research brief provides an overview of the latest findings related to this compound, highlighting its synthesis, biological activity, and potential therapeutic applications.

The synthesis of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-2-methylbut-2-enoic acid involves a multi-step process that leverages advanced organic chemistry techniques. Recent studies have focused on optimizing the yield and purity of this compound, with particular emphasis on the use of Fmoc (9-fluorenylmethoxycarbonyl) protecting groups to enhance stability during peptide coupling reactions. Researchers have reported successful synthesis routes that minimize side reactions and improve scalability, making this compound more accessible for further research and development.

From a biological perspective, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-2-methylbut-2-enoic acid has demonstrated notable activity in modulating specific cellular pathways. Preliminary in vitro studies suggest that this compound may interact with key enzymes involved in protein-protein interactions, potentially offering a novel approach to disrupt pathological processes. For instance, its ability to inhibit certain proteases has been explored in the context of cancer therapy, where uncontrolled protease activity is often associated with tumor progression and metastasis.

In addition to its potential therapeutic applications, this compound has also been investigated for its role in peptide synthesis. The Fmoc-protected amino acid derivative is particularly valuable in solid-phase peptide synthesis (SPPS), where it serves as a building block for constructing complex peptides with high precision. Recent advancements in SPPS methodologies have further highlighted the utility of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-2-methylbut-2-enoic acid in producing peptides with enhanced bioavailability and stability.

Looking ahead, ongoing research aims to elucidate the full therapeutic potential of this compound. Current efforts are focused on conducting in vivo studies to evaluate its pharmacokinetics, toxicity profile, and efficacy in disease models. Furthermore, computational modeling and structure-activity relationship (SAR) studies are being employed to design derivatives with improved properties. The collective findings from these investigations are expected to pave the way for the development of new drugs and therapeutic agents based on this promising chemical scaffold.

In conclusion, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-2-methylbut-2-enoic acid (CAS: 2172616-33-8) represents a versatile and highly relevant compound in contemporary chemical biology and pharmaceutical research. Its unique structural attributes, combined with its demonstrated biological activity and utility in peptide synthesis, make it a compelling subject for further exploration. As research progresses, this compound is poised to contribute significantly to advancements in drug discovery and therapeutic innovation.